Cas no 1300-71-6 (Dimethylphenol)

Dimethylphenol Properties

Names and Identifiers

• Dimethylphenol
• Xylenol
• Xylenol (mixed isomers)
• Xylenols
• stericol
• sudol
• xilenole
• xilenoli
• xylenol,pure
• xylenolen
• ai3-00056
• +Expand

• InChIKey： QWBBPBRQALCEIZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10O/c1-6-4-3-5-8(9)7(6)2/h3-5,9H,1-2H3
• SMILES： CC1=CC=CC(O)=C1C

Computed Properties

• Exact Mass: 122.07300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Heavy Atom Count: 9
• Complexity: 80.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 2.00900
• PSA: 20.23000
• Refractive Index: 1.5321 (estimate)
• Boiling Point: 209.6°C (estimate)
• Melting Point: 42.65°C (estimate)
• Color/Form: White crystals.
• Solubility: It is slightly soluble in water, easily soluble in ethanol \ chloroform \ ether \ benzene, etc., and also soluble in sodium hydroxide solution
• Density: 0.9863 (estimate)

Dimethylphenol Security Information

• Safety Term：6.1(a)
• Packing Group：II
• Packing Group：II
• Hazard Level：6.1(a)
• Hazardous Material transportation number：2261
• PackingGroup：II
• HazardClass：6.1(a)

Dimethylphenol Customs Data

• HS CODE：2707991000
• Customs Data：

  China Customs Code:

  2707991000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons